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Introduction

2,5-Anhydromannose, a fascinating and reactive carbohydrate, holds a unique position at the
intersection of polymer chemistry and glycobiology. Structurally, it is a furanose derivative of
mannose, characterized by an anhydro bridge between carbons 2 and 5. This seemingly subtle
modification imparts significant chemical reactivity, making it a valuable building block in the
synthesis of novel biomaterials and a molecule of interest in the study of carbohydrate
metabolism. This guide provides a comprehensive overview of the physicochemical properties
of 2,5-Anhydromannose, its synthesis and characterization, and its emerging applications in
drug development and beyond.

Chemical Identity and Structure

2,5-Anhydromannose, also known by its trivial name Chitose, is systematically named
(2S,3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolane-2-carbaldehyde[1]. Its chemical
structure is defined by a five-membered furanose ring, a departure from the more common six-
membered pyranose form of mannose. In aqueous solutions, it exists as a mixture of the acetal
and aldehyde forms[2][3].

Key Identifiers:
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Property Value

CAS Number 495-75-0[2][3]

Molecular Formula CeH1005[2][3]

Molecular Weight 162.14 g/mol [2][3]

Synonyms Chitose, D-2,5-Anhydromannose|[2]

The stereochemistry of 2,5-Anhydromannose is crucial to its biological recognition and
chemical behavior. The specific arrangement of its hydroxyl groups and the anhydro bridge
dictates its three-dimensional shape and interactions with enzymes and other biomolecules.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 2,5-Anhydromannose is
essential for its handling, characterization, and application.

Physical Properties

2,5-Anhydromannose is typically supplied as a pale yellow or yellow to orange solid[2]. It is
described as a low-melting solid, though a precise experimental melting point for the pure
crystalline form is not widely reported in the literature. It is also known to be hygroscopic,
necessitating storage under an inert atmosphere to prevent moisture absorption[2].

Summary of Physical Properties:

Property Value Source
Pale yellow or yellow to orange
Appearance . [2]
solid
Boiling Point (Predicted) 404.7 £ 45.0 °C
Density (Predicted) 1.639 + 0.06 g/cm3
Specific Rotation +29.3° (c = 0.2, Water) [2]
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Solubility

2,5-Anhydromannose exhibits limited solubility in common laboratory solvents. It is slightly
soluble in water and methanol[2]. This property is an important consideration for its use in
aqueous biological assays and in purification protocols.

Stability

As a furanose sugar, the stability of 2,5-Anhydromannose is influenced by factors such as pH
and temperature. Furanose rings are generally less stable than their pyranose counterparts
due to higher ring strain[4][5]. In acidic conditions, there is a potential for hydrolysis of the
glycosidic bond or other acid-catalyzed rearrangements. The aldehyde group also makes it
susceptible to oxidation. For long-term storage, it is recommended to keep 2,5-
Anhydromannose at -20°C under an inert atmosphere[2].

Synthesis and Purification

The most common and well-established method for the synthesis of 2,5-Anhydromannose is
through the nitrous acid depolymerization of chitosan, a readily available biopolymer derived
from chitin[6]. This reaction specifically cleaves the glycosidic linkages of the D-glucosamine
units in chitosan, resulting in the formation of oligosaccharides with a 2,5-Anhydromannose
unit at the reducing end[6].

Experimental Protocol: Synthesis of 2,5-
Anhydromannose-terminated Oligomers from Chitosan

This protocol is adapted from established literature procedures|6].
Materials:

Chitosan

Hydrochloric acid (HCI)

Sodium nitrite (NaNO2)

Ammonium hydroxide (NH4OH)
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e Deionized water
Procedure:

e Dissolve chitosan in a dilute agueous solution of hydrochloric acid to fully solubilize the
polymer.

o Prepare a fresh aqueous solution of sodium nitrite.

o Add the sodium nitrite solution to the chitosan solution and allow the reaction to proceed at
room temperature for a set period (e.g., 12 hours) to achieve the desired degree of
depolymerization.

o Precipitate the resulting oligomers by raising the pH of the solution to approximately 9 with
the addition of ammonium hydroxide.

o Wash the precipitate several times with deionized water until the pH is neutral.

o Lyophilize the washed precipitate to obtain the 2,5-Anhydromannose-terminated
chitooligosaccharides as a white powder.

o q Y~ F Nitrous Acid Precipitation with Washing with oy 2,5-Anhydromannose-
[ChnosarHlssolutlon 0 &tk HCIJ [Depolymerizaﬁon (NaNOz2) ] [NHaOH (pH ~9) ] Gbeionized Water] Gyophlllzatlon ] terminated Oligomers

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2,5-Anhydromannose-terminated oligomers.

Purification

Purification of 2,5-Anhydromannose, particularly to obtain the pure monomer, can be
challenging due to its reactivity and the presence of oligomeric byproducts. Size-exclusion
chromatography (SEC) is a commonly employed technique to separate the monomer from the
oligomeric mixture.

Spectroscopic Characterization
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A combination of spectroscopic techniques is essential for the unambiguous identification and
characterization of 2,5-Anhydromannose.

Nuclear Magnetic Resonance (NMR) Spectroscopy

1H and 13C NMR spectroscopy are powerful tools for elucidating the structure of 2,5-
Anhydromannose. The *H NMR spectrum will show characteristic signals for the protons on
the furanose ring and the hydroxymethyl group. The anomeric proton of the aldehyde form is
also a key diagnostic signal. In D20, the aldehyde proton may exist in equilibrium with its
hydrated gem-diol form.

Expected *H NMR Chemical Shifts (in D20):

« Anomeric Proton (Aldehyde): A distinct signal, the chemical shift of which can be sensitive to
hydration.

e Ring Protons (H2-H5): A complex series of multiplets in the region of approximately 3.5-4.5
ppm.

« Hydroxymethyl Protons (H6): Signals corresponding to the two diastereotopic protons of the
-CH20H group.

Expected 3C NMR Chemical Shifts:
e Anomeric Carbon (Aldehyde): A downfield signal characteristic of an aldehyde carbonyl.
e Ring Carbons (C2-C5): Signals in the carbohydrate region of the spectrum.

o Hydroxymethyl Carbon (C6): An upfield signal corresponding to the -CH20OH carbon.

Infrared (IR) Spectroscopy

FTIR spectroscopy provides information about the functional groups present in 2,5-
Anhydromannose.

Key IR Absorption Bands:
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e O-H Stretching: A broad and strong absorption band in the region of 3200-3600 cm™1,
characteristic of the hydroxyl groups.

e C-H Stretching: Absorptions in the 2800-3000 cm~1 region.

e C=0 Stretching (Aldehyde): A sharp, strong absorption band around 1730 cm~1%, confirming
the presence of the aldehyde functionality.

e C-O Stretching: Multiple strong bands in the fingerprint region (1000-1200 cm~1)
corresponding to the C-O single bonds of the alcohols and the ether linkage in the furanose
ring.

Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and can provide structural
information through fragmentation analysis. For 2,5-Anhydromannose, the molecular ion peak
[M+H]* or [M+Na]* would be expected at m/z 163.06 or 185.04, respectively, in positive ion
mode. The fragmentation pattern would likely involve the loss of water molecules from the
hydroxyl groups and cleavage of the furanose ring.

Chemical Reactivity

The chemical reactivity of 2,5-Anhydromannose is dominated by its aldehyde functional
group, which is a key feature for its use as a chemical building block. The aldehyde is
susceptible to nucleophilic attack, making it a versatile handle for conjugation and
derivatization.

Reactions with Nucleophiles

The aldehyde group of 2,5-Anhydromannose readily reacts with various nucleophiles, such as
amines, hydrazines, and hydroxylamines, to form imines, hydrazones, and oximes,
respectively. These reactions are often used to attach other molecules to 2,5-
Anhydromannose-containing structures, for example, in the functionalization of
chitooligosaccharides.
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2,5-Anhydromannose Nucleophile
(Aldehyde form) (e.g., R-NHz2, R-NHNH2, R-ONH3)

Nucleophilic Attack

Conjugate

(Imine, Hydrazone, Oxime)
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Caption: Reactivity of the aldehyde group of 2,5-Anhydromannose with nucleophiles.

Biological Activity and Applications in Drug
Development

2,5-Anhydromannose and its derivatives have garnered interest in the field of drug
development, primarily due to their potential as mimics of natural carbohydrates and their ability
to interact with carbohydrate-processing enzymes.

Glycosidase Inhibition

The structural similarity of 2,5-Anhydromannose to mannose suggests its potential as an
inhibitor of mannosidases, enzymes that play crucial roles in glycoprotein processing and other
biological pathways. While detailed kinetic studies on the inhibitory activity of 2,5-
Anhydromannose itself are not extensively reported, related anhydro sugars and their
derivatives have been shown to inhibit various glycosidases. Further research is warranted to
fully characterize the inhibitory profile of 2,5-Anhydromannose against a panel of
glycosidases to explore its therapeutic potential.

Drug Delivery and Biomaterials

The reactive aldehyde group of 2,5-Anhydromannose makes it an attractive component for
the development of drug delivery systems and novel biomaterials. Chitooligosaccharides
terminating in 2,5-Anhydromannose can be functionalized with targeting ligands, imaging
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agents, or therapeutic molecules. These modified oligosaccharides can then be used to create
targeted drug delivery vehicles or biocompatible hydrogels for tissue engineering applications.

Conclusion

2,5-Anhydromannose is a carbohydrate with unique structural features and chemical reactivity
that make it a valuable tool for researchers in chemistry, biology, and materials science. Its
synthesis from the abundant biopolymer chitosan provides a sustainable route to this
interesting molecule. While much is known about its basic physicochemical properties and its
reactivity, further research is needed to fully elucidate its biological activities and to harness its
full potential in drug development and other advanced applications. This guide provides a solid
foundation for scientists and researchers working with or interested in exploring the potential of
2,5-Anhydromannose.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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